Cas no 101048-47-9 (4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile)

4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile structure
101048-47-9 structure
Product Name:4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
CAS No:101048-47-9
MF:C11H6F3NO
MW:225.166653156281
CID:1130708
PubChem ID:71332476
Update Time:2025-04-20

4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
    • DTXSID80760913
    • 101048-47-9
    • 4-(4,4,4-Trifluoro-3-oxobut-1-en-1-yl)benzonitrile
    • Inchi: 1S/C11H6F3NO/c12-11(13,14)10(16)6-5-8-1-3-9(7-15)4-2-8/h1-6H
    • InChI Key: WLFMYPWGEGHVGM-UHFFFAOYSA-N
    • SMILES: FC(C(C=CC1C=CC(C#N)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 225.040148g/mol
  • Monoisotopic Mass: 225.040148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 225.17g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.42 (LogP)
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